2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3,4-thiadiazol-2-ylbenzamide

• IUPAC Name: 2-fluoro-5-piperidin-1-ylsulfonyl-N-(1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H15FN4O3S2/c15-12-5-4-10(24(21,22)19-6-2-1-3-7-19)8-11(12)13(20)17-14-18-16-9-23-14/h4-5,8-9H,1-3,6-7H2,(H,17,18,20)
• InChI Key: QQCNAJIUGMUDLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=NN=CS3
• Molecular Formula: C14H15FN4O3S2
• Molecular Weight: 370.4 g/mol

Description

2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3,4-thiadiazol-2-ylbenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition can lead to the death of cancer cells and the prevention of the progression of certain diseases.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects, including the inhibition of certain enzymes and proteins involved in cell growth and proliferation. This inhibition can lead to the death of cancer cells and the prevention of the progression of certain diseases. Additionally, compound X has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its potential to inhibit the growth of cancer cells, making it a useful tool in cancer research. Additionally, compound X has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases. However, one limitation of using compound X in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of compound X, including further studies on its potential applications in cancer research, neurological research, and cardiovascular research. Additionally, further studies on the mechanism of action of compound X could lead to the development of more effective treatments for a variety of diseases. Finally, the development of less toxic analogues of compound X could expand its potential applications in scientific research.

Synthesis Methods

The synthesis of compound X involves several steps, including the reaction of 2-fluoro-5-nitrobenzoic acid with thionyl chloride to form 2-fluoro-5-chlorobenzoic acid. The resulting compound is then reacted with thiosemicarbazide to form 2-fluoro-5-(1-piperidinylsulfonyl)-N-1,3,4-thiadiazol-2-ylbenzamide.

Scientific Research Applications

Compound X has been studied for its potential applications in several areas of scientific research, including cancer research, neurological research, and cardiovascular research. In cancer research, compound X has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for cancer treatment. In neurological research, compound X has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiovascular research, compound X has been shown to have potential as a treatment for hypertension.